Cas no 55846-72-5 (1,3-Propanedione, 1-[4-(1,1-dimethylethyl)phenyl]-3-phenyl-)

• Product Name: 1,3-Propanedione, 1-[4-(1,1-dimethylethyl)phenyl]-3-phenyl-
• CAS No: 55846-72-5
• MF: C₁₉H₂₀O₂
• MW: 280.360905647278
• CID: 350499
• PubChem ID: 9838608
• Update Time: 2025-04-19

1,3-Propanedione, 1-[4-(1,1-dimethylethyl)phenyl]-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanedione, 1-[4-(1,1-dimethylethyl)phenyl]-3-phenyl-
• 1-(4-tert-butylphenyl)-3-phenylpropane-1,3-dione
• DTXSID30431646
• SCHEMBL268855
• FT-0750333
• 55846-72-5

• Inchi： 1S/C19H20O2/c1-19(2,3)16-11-9-15(10-12-16)18(21)13-17(20)14-7-5-4-6-8-14/h4-12H,13H2,1-3H3
• InChI Key： QBBWRDHCVMNONP-UHFFFAOYSA-N
• SMILES： O=C(CC(C1C=CC=CC=1)=O)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 280.1464
• Monoisotopic Mass: 280.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14